Cas no 851969-60-3 (5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-60-3
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 6261918
• PubChem ID: 3595905
• Update Time: 2025-05-20

5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((3-methoxyphenyl)(morpholino)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(3-methoxyphenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024589807
• 851969-60-3
• F0631-0341
• 5-[(3-methoxyphenyl)-morpholin-4-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AB00670012-01

• Inchi： 1S/C17H20N4O3S/c1-11-18-17-21(19-11)16(22)15(25-17)14(20-6-8-24-9-7-20)12-4-3-5-13(10-12)23-2/h3-5,10,14,22H,6-9H2,1-2H3
• InChI Key： JHVYKKQAAJZRIN-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=CC=C(C=1)OC)N1CCOCC1)O

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(3-Methoxyphenyl)(Morpholin-4-yl)methyl-2-methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-Ol: A Comprehensive Overview

The compound with CAS No 851969-60-3, known as 5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a morpholine ring, a methoxyphenyl group, and a triazolo-thiazole core. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. For instance, researchers have explored its role in modulating enzyme activity and its potential as an antimicrobial agent. The methoxyphenyl group is particularly notable for its contribution to the compound's pharmacokinetic properties, enhancing its bioavailability and stability in biological systems.

The synthesis of 5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo-thiazole core through cyclization reactions and the subsequent attachment of the morpholine and methoxyphenyl groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems due to its ability to undergo further functionalization. The presence of reactive sites on the molecule allows for the attachment of various ligands or imaging agents, making it a versatile platform for advanced therapeutic applications. Additionally, its structural complexity makes it an interesting candidate for studying supramolecular chemistry and self-assembling systems.

From an environmental perspective, the compound's stability and biodegradability are critical considerations for its large-scale production and use. Recent research has focused on optimizing synthesis pathways to minimize waste and reduce the environmental footprint associated with its manufacture. These efforts align with the broader goals of sustainable chemistry and green manufacturing.

In conclusion, 5-(3-methoxyphenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol represents a significant advancement in organic synthesis and materials science. Its unique structure and diverse functional groups make it a valuable tool for exploring new frontiers in drug discovery and chemical engineering. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.